2,6-Dichloro-N,3-dimethylbenzene-1-sulfonamide

• Molecular Formula: C8H9Cl2NO2S
• Molecular Weight: 254.13 g/mol
• SMILES: CC1=C(C(=C(C=C1)Cl)S(=O)(=O)NC)Cl
• InChI: InChI=1S/C8H9Cl2NO2S/c1-5-3-4-6(9)8(7(5)10)14(12,13)11-2/h3-4,11H,1-2H3
• InChIKey: YCYIJYCIUQJFIF-UHFFFAOYSA-N

2,6-Dichloro-N,3-dimethylbenzene-1-sulfonamide: Procurement & Differentiation

2,6-Dichloro-N,3-dimethylbenzene-1-sulfonamide (CAS: 1859654-14-0) is a substituted benzenesulfonamide with the molecular formula C8H9Cl2NO2S and a molecular weight of 254.13 g/mol [1]. Its structure features a benzene ring substituted with chlorine atoms at the 2- and 6-positions, a methyl group at the 3-position, and an N-methylated sulfonamide moiety [1]. The compound is primarily utilized as a specialized building block or intermediate in medicinal chemistry and chemical biology research . Its substitution pattern imparts unique electronic and steric properties that differentiate it from other isomeric dichloro-dimethylbenzenesulfonamides .

Substitution pattern 2,6-dichloro-3-methyl benzene ring

Sulfonamide feature N-methyl sulfonamide with H-bond donor (N-H)

Research context Specialized building block for medicinal chemistry SAR

• [1] ChemSrc. (2024). 2,6-Dichloro-N,3-dimethylbenzene-1-sulfonamide. CAS 1859654-14-0. View Source

2,6-Dichloro-N,3-dimethylbenzene-1-sulfonamide Substitution Risks

In sulfonamide-based research, the precise substitution pattern on the benzene ring is a critical determinant of biological activity and physicochemical properties [1]. Isomeric dichloro-dimethylbenzenesulfonamides (e.g., 2,4-, 2,5-, or 3,4-dichloro analogs) exhibit different molecular geometries, electronic distributions, and steric profiles [1]. These differences can lead to drastic changes in target binding affinity, as evidenced by the >10,000-fold difference in IC50 values between closely related sulfonamide analogs for targets like human Nav1.7 (78 nM vs. >100,000 nM) [2]. Therefore, substituting 2,6-dichloro-N,3-dimethylbenzene-1-sulfonamide with a generic or isomeric alternative without validation will likely invalidate any established structure-activity relationship (SAR) or synthetic pathway.

N,N-Dimethyl analog

Lacks the N-H hydrogen bond donor, altering key intermolecular interaction capacity.

2,4-Dichloro regioisomer

Asymmetric chlorine pattern may shift steric and electronic properties, affecting target binding.

Constitutional isomer

Methanesulfonamide scaffold fundamentally differs from benzenesulfonamide, invalidating SAR without validation.

• [1] Bagdonas, M., et al. scite.ai Profile. Discussion on the impact of chloro-substitutions on benzenesulfonamide ring affinity. View Source
• [2] BindingDB. BDBM50272496 (CHEMBL4126793). IC50 Data for Human Nav1.7. View Source

Quantitative Differentiation Evidence

H-Bond Donor Difference: N-Methyl vs. N,N-Dimethyl

2,6-Dichloro-N,3-dimethylbenzene-1-sulfonamide (C8H9Cl2NO2S, MW: 254.13) possesses an N-methyl sulfonamide group, a key structural differentiator from common N,N-dimethyl analogs (e.g., 2,6-dichloro-N,N-dimethylbenzenesulfonamide, CAS 497089-50-6) [1]. This single N-methyl group leaves a hydrogen bond donor (N-H) available, which is absent in the N,N-dimethyl variant. This difference is critical for forming specific hydrogen bond interactions with biological targets or in supramolecular chemistry applications .

H-Bond donor count

Structural context

1 HBD (N-H) vs 0 HBD

Enables distinct H-bond interactions not possible with N,N-dimethyl analog.

Structural analysis; biological data not available.

Evidence Dimension	Hydrogen Bond Donor Count / N-Substitution Pattern
Target Compound Data	1 H-Bond Donor (N-H)
Comparator Or Baseline	2,6-dichloro-N,N-dimethylbenzenesulfonamide (CAS 497089-50-6)
Quantified Difference	0 H-Bond Donors for the N,N-dimethyl analog
Conditions	Structural analysis based on molecular formula and SMILES notation

Why This Matters

The presence of an N-H donor enables a completely different set of intermolecular interactions, making this compound a distinct synthetic building block from its N,N-dimethyl counterpart.

• [1] ChemSrc. (2024). 2,6-Dichloro-N,3-dimethylbenzene-1-sulfonamide. CAS 1859654-14-0. View Source

2,6-Dichloro vs. 2,4-Dichloro Regioisomerism

The 2,6-dichloro substitution pattern on the benzene ring of this compound distinguishes it from other regioisomers, such as 2,4-dichloro-N,N-dimethylbenzenesulfonamide (CAS 98491-03-3) . The 2,6-pattern creates a symmetric steric environment around the sulfonamide group, which differs from the asymmetric 2,4-pattern . While quantitative biological data for this exact compound is limited, class-level evidence shows that the position of chloro substituents on the benzenesulfonamide ring significantly impacts binding affinity [1].

Regioisomer impact

Class-level

2,6-dichloro (ortho/ortho) vs 2,4-dichloro (ortho/para) patterns may exhibit different binding affinity profiles.

Substitution position influences target engagement; class-level evidence supports careful isomer selection.

Quantitative data for this specific compound not reported; literature supports general trend.

Evidence Dimension	Chloro Substitution Pattern / Ring Symmetry
Target Compound Data	2,6-dichloro substitution
Comparator Or Baseline	2,4-dichloro-N,N-dimethylbenzenesulfonamide (CAS 98491-03-3)
Quantified Difference	Different substitution pattern (ortho/ortho vs. ortho/para)
Conditions	Structural analysis based on molecular formula

Why This Matters

Regioisomers are distinct chemical entities with different physical and biological properties; procurement must be specific to the 2,6-dichloro-3-methyl pattern for reproducible research outcomes.

• [1] Bagdonas, M., et al. scite.ai Profile. Impact of chloro-substitutions on benzenesulfonamide affinity. View Source

Parent Scaffold Comparison: 3-Methyl vs. Des-Methyl

This compound differs from the simpler analog 2,6-dichloro-N-methylbenzene-1-sulfonamide (CAS 19818-11-2, C7H7Cl2NO2S, MW: 240.11) by the presence of an additional methyl group at the 3-position of the benzene ring . This additional substitution increases molecular weight by 14.02 g/mol and introduces a new potential site for further functionalization or influences the electronic properties of the ring .

3-Methyl addition

Structural context

MW 254.13 (with 3-Me) vs MW 240.11 (des-methyl)

3-Methyl provides additional functionalization site and alters electronic profile.

Enables distinct SAR exploration compared to parent scaffold.

Evidence Dimension	Molecular Weight / Ring Substitution Complexity
Target Compound Data	C8H9Cl2NO2S, MW: 254.13 g/mol (with 3-methyl group)
Comparator Or Baseline	2,6-dichloro-N-methylbenzene-1-sulfonamide (CAS 19818-11-2), MW: 240.11 g/mol
Quantified Difference	MW difference of 14.02 g/mol (addition of a CH2 group)
Conditions	Molecular formula and weight analysis

Why This Matters

The 3-methyl group provides a distinct synthetic handle and altered electronic profile compared to the parent scaffold, enabling different chemical transformations and SAR exploration.

Skeletal Isomer: Benzenesulfonamide vs. Methanesulfonamide

This compound is a constitutional isomer of 1-(2,6-dichlorophenyl)-N-methylmethanesulfonamide (CAS 928928-75-0) [1]. While both share the molecular formula C8H9Cl2NO2S and molecular weight of 254.13 g/mol, the connectivity differs fundamentally: the target compound is a benzenesulfonamide, while the comparator is a methanesulfonamide derivative [1]. This results in different chemical and biological properties, underscoring that molecular weight alone is insufficient for compound selection [1].

Scaffold identity

Structural context

Benzenesulfonamide vs Methanesulfonamide

Constitutional isomers have distinct reactivity; substitution invalidates SAR.

Even with identical MW, scaffold dictates chemical behavior.

Evidence Dimension	Constitutional Isomerism / Chemical Scaffold
Target Compound Data	Benzenesulfonamide scaffold
Comparator Or Baseline	1-(2,6-dichlorophenyl)-N-methylmethanesulfonamide (CAS 928928-75-0)
Quantified Difference	Different chemical class (methanesulfonamide derivative)
Conditions	Structural and molecular formula analysis

Why This Matters

Constitutional isomers have distinct chemical reactivity and biological profiles; substitution without validation would alter the experimental outcome and invalidate SAR studies.

• [1] ChemSrc. 1-(2,6-dichlorophenyl)-N-methylmethanesulfonamide. CAS 928928-75-0. View Source

Defined Research Applications

Building Block for SAR Studies

This compound is ideally suited as a specialized building block in SAR studies where the specific 2,6-dichloro-3-methyl substitution pattern on the benzenesulfonamide core is required . As demonstrated in Section 3, its unique combination of an N-methyl sulfonamide (H-bond donor) and 2,6-dichloro substitution provides a distinct steric and electronic profile compared to N,N-dimethyl, 2,4-dichloro, and other regioisomeric or skeletal analogs [1]. This specificity is critical for generating reliable, reproducible data in medicinal chemistry programs exploring sulfonamide-based inhibitors.

Reference Standard for Analytical Method Development

Due to its unique molecular formula (C8H9Cl2NO2S) and mass (254.13 g/mol), this compound can serve as a reference standard for developing and validating analytical methods (e.g., LC-MS, HPLC) designed to distinguish between closely related sulfonamide isomers . Its differentiation from the skeletal isomer 1-(2,6-dichlorophenyl)-N-methylmethanesulfonamide, which shares the exact same mass, is a key use case for optimizing chromatographic separation methods that require high isomer resolution [1].

Intermediate for 3-Methyl Functionalization

The presence of the 3-methyl group on the benzene ring differentiates this compound from the parent 2,6-dichloro-N-methylbenzenesulfonamide scaffold and provides a handle for further chemical elaboration . This application scenario is relevant for chemists seeking to introduce additional diversity (e.g., via oxidation to a carboxylic acid or halogenation) to explore novel chemical space beyond what is accessible with simpler dichlorobenzene sulfonamide building blocks .

Application

Selection Property

Validation Focus

Sulfonamide SAR building block

Specific 2,6-dichloro-3-methyl benzenesulfonamide with H-bond donor

Verify isomeric purity and stereoelectronic profile against N,N-dimethyl and regioisomeric analogs

Analytical reference standard

Unique molecular formula and mass for isomer resolution

Optimize chromatographic separation from methanesulfonamide constitutional isomer

3-Methyl functionalization intermediate

3-Methyl group enables further derivatization

Confirm functional group compatibility and achieve desired purity for downstream synthesis

• [1] Bagdonas, M., et al. scite.ai Profile. Discussion on the impact of chloro-substitutions on benzenesulfonamide ring affinity. View Source